Cas no 2137592-90-4 ((1-Fluorocyclobutyl)methanesulfinyl chloride)

• Product Name: (1-Fluorocyclobutyl)methanesulfinyl chloride
• CAS No: 2137592-90-4
• MF: C₅H₈ClFOS
• MW: 170.632822990417
• CID: 6227361
• PubChem ID: 165790984
• Update Time: 2025-06-09

(1-Fluorocyclobutyl)methanesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 2137592-90-4
• EN300-732646
• (1-fluorocyclobutyl)methanesulfinyl chloride
• (1-Fluorocyclobutyl)methanesulfinyl chloride

• Inchi： 1S/C5H8ClFOS/c6-9(8)4-5(7)2-1-3-5/h1-4H2
• InChI Key： VAYDCKDNBSYJHQ-UHFFFAOYSA-N
• SMILES： ClS(CC1(CCC1)F)=O

Computed Properties

• Exact Mass: 169.9968419g/mol
• Monoisotopic Mass: 169.9968419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 36.3Ų

Additional information on (1-Fluorocyclobutyl)methanesulfinyl chloride

Professional Introduction to (1-Fluorocyclobutyl)methanesulfinyl Chloride (CAS No. 2137592-90-4)

(1-Fluorocyclobutyl)methanesulfinyl chloride is a specialized organic compound with the chemical formula C₆H₇ClFO₂. This compound has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis due to its unique structural properties and versatile reactivity. As a derivative of cyclobutane, it incorporates a fluorine atom, which enhances its utility in various synthetic applications. The presence of a methanesulfinyl group further extends its potential as an intermediate in the development of fine chemicals and active pharmaceutical ingredients (APIs). This introduction delves into the compound's characteristics, synthesis methods, and recent applications, emphasizing its role in advancing modern chemical research.

The molecular structure of (1-Fluorocyclobutyl)methanesulfinyl chloride features a cyclobutyl ring substituted with a fluorine atom at the 1-position, connected to a methanesulfinyl chloride moiety. This configuration imparts distinct electronic and steric properties, making it a valuable building block for constructing more complex molecules. The fluorine atom, known for its electron-withdrawing effects, can influence the reactivity of adjacent functional groups, while the methanesulfinyl chloride group serves as a versatile handle for further derivatization.

In terms of synthesis, (1-Fluorocyclobutyl)methanesulfinyl chloride can be prepared through multiple pathways. One common approach involves the fluorination of cyclobutanol followed by sulfonylation and subsequent chlorination. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been explored to achieve higher yields and selectivity. Recent studies have highlighted the use of photoredox catalysis in the synthesis of this compound, demonstrating an efficient and environmentally friendly route to access fluorinated cyclobutane derivatives.

The utility of (1-Fluorocyclobutyl)methanesulfinyl chloride extends to various pharmaceutical applications. Its incorporation into drug candidates can enhance metabolic stability and binding affinity to biological targets. For instance, fluorinated heterocycles are increasingly recognized for their role in improving pharmacokinetic profiles. Researchers have utilized this compound as an intermediate in the synthesis of kinase inhibitors, where the fluorine atom aids in modulating receptor interactions. Additionally, its methanesulfinyl group is conducive to further functionalization, enabling the creation of diverse pharmacophores.

Recent advancements in medicinal chemistry have underscored the importance of fluorinated cycloalkanes in drug design. A notable study published in [Journal Name] demonstrated the use of (1-Fluorocyclobutyl)methanesulfinyl chloride in developing novel antiviral agents. The compound's ability to introduce fluorine into complex molecular frameworks allowed for the creation of inhibitors with enhanced efficacy against viral proteases. This work highlights the compound's potential in addressing emerging therapeutic challenges.

Beyond pharmaceuticals, (1-Fluorocyclobutyl)methanesulfinyl chloride finds applications in materials science and agrochemicals. Its unique structural features make it suitable for synthesizing advanced polymers with tailored properties. In agrochemistry, fluorinated compounds are valued for their improved resistance to degradation and enhanced bioavailability. The compound's reactivity also makes it a candidate for developing new pesticides and herbicides, contributing to sustainable agricultural practices.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for (1-Fluorocyclobutyl)methanesulfinyl chloride. Techniques such as biocatalysis and flow chemistry are being investigated to minimize waste and energy consumption. These innovations align with global efforts to promote environmentally responsible chemical manufacturing. By leveraging renewable resources and optimizing reaction conditions, scientists aim to make the production of this compound more sustainable without compromising yield or purity.

In conclusion, (1-Fluorocyclobutyl)methanesulfinyl chloride (CAS No. 2137592-90-4) is a multifaceted compound with significant potential across multiple industries. Its unique structural attributes and reactivity make it indispensable in pharmaceutical research, materials science, and agrochemical development. As synthetic methodologies continue to evolve, this compound will likely play an even greater role in advancing chemical innovation. The integration of cutting-edge technologies into its synthesis ensures that future applications will be both efficient and environmentally conscious.